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Compound of Interest

Compound Name:
1-Azaspiro[4.6]undecane

hydrochloride

Cat. No.: B1448196 Get Quote

Before initiating any disposal protocol, a thorough understanding of the chemical's properties

and associated hazards is essential. While specific toxicological data for 1-
Azaspiro[4.6]undecane hydrochloride is not extensively published, we can infer its potential

hazards based on similar chemical structures and available Safety Data Sheets (SDS) for

related compounds.

Key Hazard Considerations:

Acute Toxicity: Similar compounds are often harmful if swallowed.

Skin and Eye Irrita[1][2][3]tion: Many nitrogen-containing heterocyclic compounds can cause

skin and serious eye irritation.

Respiratory Irritat[1][2][3]ion: Inhalation of dust or aerosols may cause respiratory tract

irritation.

A thorough risk assessme[1][2][3]nt should be conducted before handling this compound.

Always consult the specific Safety Data Sheet (SDS) provided by the manufacturer for the most

accurate and up-to-date information.
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Property Information Source

Chemical Name
1-Azaspiro[4.6]undecane

hydrochloride

CAS Number 1432[4]678-60-8

Molecular Formula[4] C10H20ClN

Molecular Weight [4] 189.72 g/mol

Physical Form T[4]ypically a solid or powder.

The Core of C[5]ompliance: Waste Determination
The foundational step in proper chemical disposal is determining whether the waste is

hazardous according to the Resource Conservation and Recovery Act (RCRA). This

determination dictat[5][6]es the entire disposal pathway.

Is 1-Azaspiro[4.6]undecane Hydrochloride a Hazardous Waste?

A waste is considered hazardous if it is specifically "listed" by the Environmental Protection

Agency (EPA) or if it exhibits one or more of the four "characteristics" of hazardous waste.

Listed Wastes: 1[7][8]-Azaspiro[4.6]undecane hydrochloride is not currently found on the F,

K, P, or U lists of hazardous wastes.

Characteristic Wast[7][8]es: The determination must be made based on its potential to

exhibit one of the following characteristics:

Ignitability: Unlikely for a hydrochloride salt, but the SDS should be consulted for flashpoint

data.

Corrosivity: As a hydrochloride salt, it may form a mildly acidic solution. The pH of the

waste solution must be determined. A pH less than or equal to 2 or greater than or equal

to 12.5 classifies the waste as corrosive.

Reactivity: T[7]he compound is generally stable under normal conditions, but

incompatibilities with strong oxidizing agents should be noted.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

http://www.bio-fount.com/cn/goods2/138415_5.html
http://www.bio-fount.com/cn/goods2/138415_5.html
http://www.bio-fount.com/cn/goods2/138415_5.html
http://www.bio-fount.com/cn/goods2/138415_5.html
https://www.aegenviro.com/blog/best-practices-hazardous-waste-disposal/
https://m.youtube.com/watch?v=5N0vbP4F5ZY
https://www.benchchem.com/product/b1448196?utm_src=pdf-body
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.alsglobal.com/en/news-and-publications/2023/07/waste-characterization-regulations-and-rcra-compliance
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.alsglobal.com/en/news-and-publications/2023/07/waste-characterization-regulations-and-rcra-compliance
https://www.epa.gov/hw/defining-hazardous-waste-listed-characteristic-and-mixed-radiological-wastes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1448196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Toxicity: Thi[1]s is determined by the Toxicity Characteristic Leaching Procedure (TCLP).

While specific data for t[8]his compound is unavailable, a conservative approach is to

assume potential toxicity based on its classification as "harmful if swallowed."

Given the potential for corrosivity and toxicity, it is prudent to manage 1-
Azaspiro[4.6]undecane hydrochloride waste as hazardous unless empirical data proves

otherwise.

Step-by-Step Disposal Protocol
This protocol outlines the systematic approach to safely accumulate, store, and dispose of 1-
Azaspiro[4.6]undecane hydrochloride waste.

Personal Protective Equipment (PPE)
Before handling the compound or its waste, ensure the following PPE is worn:

Eye Protection: Safety glasses with side shields or goggles.

Hand Protection: Compatible chemical-resistant gloves (e.g., nitrile).

Body Protection: A standard laboratory coat.

Respiratory Protection: If there is a risk of generating dust or aerosols, a NIOSH-approved

respirator is necessary.

Waste Segregation: The First Line of Defense
Proper segregation is critical to prevent dangerous chemical reactions and to ensure cost-

effective and compliant disposal.

Caption: Waste Stream Segregation for 1-Azaspiro[4.6]undecane Hydrochloride.

Waste Accumulation and Storage
All hazardous waste must be accumulated at or near the point of generation in what is known

as a Satellite Accumulation Area (SAA).

Container Requirements[9][10]:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://static.cymitquimica.com/products/10/pdf/sds-F541527.pdf
https://www.alsglobal.com/en/news-and-publications/2023/07/waste-characterization-regulations-and-rcra-compliance
https://www.benchchem.com/product/b1448196?utm_src=pdf-body
https://www.benchchem.com/product/b1448196?utm_src=pdf-body
https://www.benchchem.com/product/b1448196?utm_src=pdf-body
https://www.benchchem.com/product/b1448196?utm_src=pdf-body
https://www.benchchem.com/product/b1448196?utm_src=pdf-body
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.epa.gov/sites/default/files/2018-05/documents/proper-handling-of-hazardous-waste-guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1448196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compatibility: Use containers made of materials compatible with the waste. For acidic

solutions, glass or polyethylene containers are appropriate.

Condition: Contai[11]ners must be in good condition, free from leaks or defects.

Closure: Keep waste containers securely closed at all times, except when adding waste.

Labeling:

Proper la[9][12]beling is a legal requirement and essential for safety. The label must include:

The words "Hazardous Waste."

The full chemical name: "1-Azaspiro[4.6]undecane Hydrochloride."

A clear indication of the hazards (e.g., "Toxic," "Irritant").

The date on which the first drop of waste was added to the container.

Disposal of Empty Containers
Even "empty" containers that held 1-Azaspiro[4.6]undecane hydrochloride must be

managed correctly.

Non-Acutely Hazardous: If the compound is not classified as an "acutely hazardous waste"

(P-listed), a container is considered "RCRA empty" when all possible material has been

removed.

**Acutely Hazardous:[13] If it were to be classified as such, the container must be triple-

rinsed with a suitable solvent. This rinsate must then be[12] collected and managed as

hazardous waste.

After ensuring the container is "RCRA empty," deface the label and dispose of it according to

your institution's procedures for non-hazardous lab glass or plastic.

Disposal Workfl[14]ow: From Bench to Final
Disposition
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The following diagram illustrates the complete lifecycle of 1-Azaspiro[4.6]undecane
hydrochloride waste within a laboratory setting.

Laboratory Operations
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Caption: End-to-End Waste Management Workflow.

Emergency Procedures
In the event of a spill or exposure, immediate and appropriate action is crucial.

Spill:

Evacuate the immediate area and alert colleagues.

If the spill is small and you are trained to handle it, don appropriate PPE.

Absorb the spilled material with an inert absorbent such as vermiculite, sand, or silica gel.

Collect the absor[1]bed material into a sealed, labeled container for hazardous waste

disposal.

For large spills, evacuate the area and contact your institution's Environmental Health and

Safety (EHS) department immediately.

Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at

least 15 minutes. Remove contaminated clothing.

Eye Contact: [3]Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.

Inhalation: M[1][3]ove the individual to fresh air. If breathing is difficult, administer oxygen.

Seek medical attention.

Ingestion: Do[3] NOT induce vomiting. If the person is conscious, rinse their mouth with

water. Seek immediate medical attention.

The Broader Context: Waste Minimization
A key component of responsible chemical management is the principle of waste minimization.
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**Source Reduction:[9][14] Order only the quantity of chemical needed for your experiments.

Inventory Managemen[9]t: Maintain a detailed inventory to avoid over-ordering and to use

chemicals before their expiration date.

Scale Reduction: [14]Where possible, reduce the scale of experiments to minimize the

volume of waste generated.

By adhering to these pri[9]nciples and the detailed disposal procedures outlined in this guide,

you contribute to a safer laboratory environment and ensure the protection of our broader

ecosystem. Always consult your institution's specific waste management plan and EHS

department for guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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